Cas no 34292-87-0 (2,3-Dihydrohinokiflavone)

2,3-Dihydrohinokiflavone Properties

Names and Identifiers

• 2,3-Dihydrohinokiflavone
• [ "" ]
• AKOS040760978
• 34292-87-0
• 6-[4-(5,7-dihydroxy-4-oxo-2,3-dihydrochromen-2-yl)phenoxy]-5,7-dihydroxy-2-(4-hydroxyphenyl)chromen-4-one
• XD161869
• DTXSID101346173
• AKOS032949059
• 2-[4-[[5,7-Dihydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-6-yl]oxy]phenyl]-2,3-dihydro-5,7-dihydroxy-4H-1-benzopyran-4-one
• 6-(4-(5,7-dihydroxy-4-oxo-2,3-dihydrochromen-2-yl)phenoxy)-5,7-dihydroxy-2-(4-hydroxyphenyl)chromen-4-one
• +Expand

• InChIKey： DZUMWIOUSTYKKH-UHFFFAOYSA-N
• Inchi： InChI=1S/C30H20O10/c31-16-5-1-14(2-6-16)24-12-21(35)28-26(40-24)13-22(36)30(29(28)37)38-18-7-3-15(4-8-18)23-11-20(34)27-19(33)9-17(32)10-25(27)39-23/h1-10,12-13,23,31-33,36-37H,11H2
• SMILES： C1C(OC2=CC(=CC(=C2C1=O)O)O)C3=CC=C(C=C3)OC4=C(C5=C(C=C4O)OC(=CC5=O)C6=CC=C(C=C6)O)O

Computed Properties

• Exact Mass: 540.10600
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 4
• Monoisotopic Mass: 540.106
• Heavy Atom Count: 40
• Complexity: 968
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 163A^2

Experimental Properties

• LogP: 5.48680
• PSA: 166.89000
• Solubility: Insuluble (2.1E-5 g/L) (25 ºC),
• Color/Form: Yellow powder
• Density: 1.586±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone